Cas no 2171726-85-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171726-85-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6421907
• PubChem ID: 165446153
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid
• EN300-1494732
• 2171726-85-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(oxan-4-yl)methyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H30N2O6/c29-24(30)10-9-23(25(31)27-15-17-11-13-33-14-12-17)28-26(32)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23H,9-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： PEWMCJSPNKZFHD-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid (CAS No. 2171726-85-3): An Overview

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid (CAS No. 2171726-85-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Boc)-OH in its protected form, plays a crucial role in the synthesis of peptides and proteins due to its unique structural properties and reactivity.

The structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino group and a tert-butyloxycarbonyl (Boc) protecting group on the lysine side chain. These protecting groups are essential for controlling the reactivity and selectivity during peptide synthesis, ensuring that the desired peptide sequence is formed without unwanted side reactions.

In recent years, significant advancements have been made in the application of this compound in various areas of research. One notable area is the development of therapeutic peptides for treating diseases such as cancer, diabetes, and neurodegenerative disorders. The use of Fmoc-Lys(Boc)-OH in solid-phase peptide synthesis (SPPS) has revolutionized the production of these therapeutic peptides, making them more accessible and cost-effective.

A study published in the Journal of Medicinal Chemistry highlighted the importance of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid in the synthesis of cyclic peptides. Cyclic peptides exhibit enhanced stability and bioavailability compared to their linear counterparts, making them attractive candidates for drug development. The Fmoc protecting group allows for precise control over the cyclization process, ensuring high yields and purity of the final product.

Another area where this compound has shown promise is in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The use of Fmoc-Lys(Boc)-OH in prodrug design can improve the pharmacokinetic properties of drugs, such as increasing their solubility and reducing their toxicity. A recent study in the European Journal of Medicinal Chemistry demonstrated that prodrugs synthesized using this compound exhibited improved oral bioavailability and reduced side effects compared to their parent drugs.

The stability and reactivity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid have also been extensively studied. Researchers have found that this compound remains stable under a wide range of conditions, including various solvents and temperatures. This stability is crucial for maintaining the integrity of the synthesized peptides during storage and transportation.

In addition to its applications in medicinal chemistry, Fmoc-Lys(Boc)-OH has also found use in other areas such as materials science and analytical chemistry. For example, it has been used as a building block for creating functional polymers with specific biological activities. These polymers can be used in drug delivery systems, tissue engineering, and other biomedical applications.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid involves several steps, including the protection of amino groups with Fmoc and Boc groups, followed by coupling reactions to form the desired peptide bonds. The choice of coupling reagents and solvents is critical for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-4-yl)methylcarbamoyl}butanoic acid (CAS No. 2171726-85-3) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structural properties and reactivity make it an essential tool for researchers working on peptide synthesis, prodrug design, and functional polymer development. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on various scientific fields.